Cas no 25077-26-3 (4-methylpiperidine-2,6-dione)
4-Methylpiperidine-2,6-dione is a cyclic imide derivative characterized by its stable heterocyclic structure, featuring a six-membered ring with nitrogen and carbonyl functionalities. This compound is of interest in synthetic organic chemistry due to its role as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural rigidity and functional group reactivity make it suitable for applications in asymmetric synthesis and as a building block for complex molecular frameworks. The presence of the methyl substituent enhances its solubility and modifies its electronic properties, facilitating selective transformations. High purity grades are available to meet stringent research and industrial requirements.
4-methylpiperidine-2,6-dione structure
Product Name:4-methylpiperidine-2,6-dione
CAS No:25077-26-3
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD00047558
CID:269432
PubChem ID:95858
Update Time:2025-06-08
4-methylpiperidine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2,6-Piperidinedione
- 2,6-Piperidinedione,4-methyl-
- 4-methylpiperidine-2,6-dione
- 3-Methylglutarimide
- 3-Methyl-glutarsaeureimid
- 4-methylglutarimide
- 4-Methyl-piperidin-2,6-dion
- 4-methyl-piperidine-2,6-dione
- AC1L3V8Z
- BRN 0114456
- CTK4F4935
- Glutarimide, 3-methyl-
- SureCN908288
- NSC39842
- Z1041181212
- AKOS012231434
- 4-methylpiperidine-2, 6-dione
- EN300-99356
- SCHEMBL908288
- NSC-39842
- DTXSID60179766
- CS-0077338
- 25077-26-3
- 2,6-Piperidinedione, 4-methyl-
- Q27251812
- 16FA9AZ3FW
- UNII-16FA9AZ3FW
- D73894
- NSC 39842
- DTXCID20102257
- 3-MG-imide
- 5-21-09-00582 (Beilstein Handbook Reference)
- 2,6-Piperidinedione, 4-methyl-(9CI)
-
- MDL： MFCD00047558
- Inchi： 1S/C6H9NO2/c1-4-2-5(8)7-6(9)3-4/h4H,2-3H2,1H3,(H,7,8,9)
- InChI Key： OTQNZVVDFWNHDO-UHFFFAOYSA-N
- SMILES： O=C1CC(C)CC(N1)=O
Computed Properties
- Exact Mass: 127.06337
- Monoisotopic Mass: 127.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -0.2
Experimental Properties
- Density: 1.101
- Boiling Point: 277.9°Cat760mmHg
- Flash Point: 138.8°C
- Refractive Index: 1.455
- PSA: 46.17
- LogP: 0.38790
4-methylpiperidine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M328208-10mg |
4-methylpiperidine-2,6-dione |
25077-26-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M328208-50mg |
4-methylpiperidine-2,6-dione |
25077-26-3 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | M328208-100mg |
4-methylpiperidine-2,6-dione |
25077-26-3 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Enamine | EN300-99356-1g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95% | 1g |
$331.0 | 2023-09-01 | |
| Enamine | EN300-99356-5g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95% | 5g |
$961.0 | 2023-09-01 | |
| Enamine | EN300-99356-10g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95% | 10g |
$1426.0 | 2023-09-01 | |
| Enamine | EN300-99356-0.05g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95.0% | 0.05g |
$77.0 | 2025-03-21 | |
| Enamine | EN300-99356-0.1g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95.0% | 0.1g |
$114.0 | 2025-03-21 | |
| Enamine | EN300-99356-0.25g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95.0% | 0.25g |
$164.0 | 2025-03-21 | |
| Enamine | EN300-99356-0.5g |
4-methylpiperidine-2,6-dione |
25077-26-3 | 95.0% | 0.5g |
$258.0 | 2025-03-21 |
4-methylpiperidine-2,6-dione Related Literature
-
1. Design of a fluorescent host for monitoring multiple hydrogen-bonding interaction directly by intramolecular charge-transfer emissionKoji Araki,Ken-ichi Tada,Masanori Abe,Toshiki Mutai J. Chem. Soc. Perkin Trans. 2 1998 1391
-
Hiroyuki Kubo,Hiroyuki Nariai,Toshifumi Takeuchi Chem. Commun. 2003 2792
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R. L. Smith,S. C. Mitchell Toxicol. Res. 2018 7 1036
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4. Modification of supramolecular motifs: some effects of incorporation of metal complexes into supramolecular arraysMichael M. Bishop,Leonard F. Lindoy,Brian W. Skelton,Allan H. White J. Chem. Soc. Dalton Trans. 2002 377
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Lourdes Basabe-Desmonts,David N. Reinhoudt,Mercedes Crego-Calama Chem. Soc. Rev. 2007 36 993
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